Cas no 1804391-51-2 (Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate)
Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate
-
- Inchi: 1S/C10H12F3N3O3/c1-18-8(17)3-5-2-7(15)6(4-14)9(16-5)19-10(11,12)13/h2H,3-4,14H2,1H3,(H2,15,16)
- InChI Key: YURVRSMQKSZDJL-UHFFFAOYSA-N
- SMILES: FC(OC1=C(CN)C(=CC(CC(=O)OC)=N1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 314
- XLogP3: 0.9
- Topological Polar Surface Area: 101
Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003044-500mg |
Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate |
1804391-51-2 | 97% | 500mg |
$960.40 | 2022-04-02 | |
| Alichem | A022003044-1g |
Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate |
1804391-51-2 | 97% | 1g |
$1,831.20 | 2022-04-02 |
Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate
Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804391-51-2): A Comprehensive Overview
Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804391-51-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.
The chemical structure of Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate is characterized by a pyridine ring substituted with an amino group at the 4-position, an aminomethyl group at the 3-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the potential of Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate in the treatment of neurodegenerative diseases. Specifically, its ability to modulate neurotransmitter systems and protect neuronal cells from oxidative stress has been extensively investigated. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and reducing inflammation in neuronal cells.
In addition to its neuroprotective properties, Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate has shown promise in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.
The pharmacokinetic profile of Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate has also been studied in detail. Preclinical studies in animal models have shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.
To further explore the therapeutic potential of Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens for various indications, including neurodegenerative diseases and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
In conclusion, Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804391-51-2) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research in this area continues to advance, it is likely that this compound will play a significant role in the treatment of various diseases in the future.
1804391-51-2 (Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)